Cas no 34702-60-8 (Boc-L-pentafluorophenylalanine)

• Product Name: Boc-L-pentafluorophenylalanine
• CAS No: 34702-60-8
• Molecular Formula: C₁₄H₁₄F₅NO₄
• Molecular Weight: 355.257281780243
• MDL: MFCD00151893
• CID: 54295
• PubChem ID: 329760372

Boc-L-pentafluorophenylalanine Properties

Names and Identifiers

• Boc-L-pentafluorophenylalanine
• Boc-L-2,3,4,5,6-Pentafluorophenylalanine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(perfluorophenyl)propanoic acid
• BOC-1,2,3,4,5-PENTAFLUORO-L-PHENYLALANINE
• Boc-L-Pentafluorophe
• BOC-L-PENTAFLUOROPHENYLALANINENYLALANINE
• Boc-L-Phe(F5)-OH
• Boc-pentafluoro-Phe-OH
• Boc-pentafluoro-L-phenylalanine
• (S)-2-(Boc-amino)-3-(pentafluorophenyl)propionic acid
• BOC-PENTAFLUORO-L-PHE-OH
• L-Pentafluorophenylalanine,N-BOC protected
• MFCD00151893
• N-(tert-Butyloxycarbonyl)-2,3,4,5,6-pentafluoro-L-phenylalanine
• 34702-60-8
• AKOS015908004
• FS-5128
• N-tert-butoxycarbonyl-2,3,4,5,6-pentafluoro-L-phenylalanine
• N-ALPHA-T-BUTYLOXYCARBONYL-L-PENTAFLUOROPHENYLALANINE
• BOC-3-(PENTAFLUOROPHENYL)-L-ALANINE
• A50151
• Boc-D-2,3,4,5,6-Pentafluorophenylalanine
• Boc-pentafluoro-L-phenylalanine, >=97.0% (HPLC)
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(perfluorophenyl)propanoicacid
• CS-W009796
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(2,3,4,5,6-pentafluorophenyl)propanoic acid
• AC-5837
• BOC-PHE(F5)-OH
• A822353
• Boc-L-Phe(F)5-OH
• J-019720
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(PERFLUOROPHENYL)PROPANOIC ACID
• C14H14F5NO4
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(2,3,4,5,6-PENTAFLUOROPHENYL)PROPANOIC ACID

• MDL： MFCD00151893
• InChIKey： UZDKQMIDSLETST-LURJTMIESA-N
• Inchi： 1S/C14H14F5NO4/c1-14(2,3)24-13(23)20-6(12(21)22)4-5-7(15)9(17)11(19)10(18)8(5)16/h6H,4H2,1-3H3,(H,20,23)(H,21,22)/t6-/m0/s1
• SMILES： FC1C(=C(C(=C(C=1C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)F)F)F)F

Computed Properties

• Exact Mass: 355.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 355.08429874g/mol
• Heavy Atom Count: 24
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• LogP: 3.29340
• PSA: 75.63000

Boc-L-pentafluorophenylalanine Security Information

• WGK Germany：3
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Harmful/Irritant/Keep Cold

Boc-L-pentafluorophenylalanine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%